7-amino-5-hydroxy-1,3-dimethyl-6-nitropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-amino-1,3-dimethyl-6-nitro-8H-pyrido[2,3-d]pyrimidine-2,4,5-trione
• InChI: InChI=1S/C9H9N5O5/c1-12-7-3(8(16)13(2)9(12)17)5(15)4(14(18)19)6(10)11-7/h1-2H3,(H3,10,11,15)
• InChI Key: VSLJZDDAPSDKGA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)C(=C(N2)N)[N+](=O)[O-])C(=O)N(C1=O)C
• Molecular Formula: C9H9N5O5
• Molecular Weight: 267.20 g/mol

Description

Pyrido[2,3-d]pyrimidinones are a class of fused heterocyclic systems that have been widely studied due to their broad range of biological activities. They exhibit antiproliferative, antimicrobial, anti-inflammatory and analgesic, hypotensive, and antihistaminic activities.

Synthesis Analysis

Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidine derivatives. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidinone derivatives can be characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction.

Chemical Reactions Analysis

The cyclization of 5-acetyl-4-aminopyrimidines involves the acetyl methyl group and the amide carbonyl moiety. In the presence of an activated CH2 group in the amide moiety, the cyclization involves this group and the acetyl carbonyl, giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives.

Mechanism of Action

While the specific mechanism of action for “7-amino-5-hydroxy-1,3-dimethyl-6-nitropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” is not known, some pyrrolo[2,3-d]pyrimidine derivatives have shown promising binding affinities against Bcl2 anti-apoptotic protein.

Future Directions

The future directions in the study of pyrido[2,3-d]pyrimidinone derivatives could involve the synthesis of new derivatives with potential biological activities, further evaluation of their chemical properties, and exploration of their mechanisms of action.